Cas no 15396-39-1 (2-Bromo-3,5-dichloro-benzoic acid)

• Product Name: 2-Bromo-3,5-dichloro-benzoic acid
• CAS No: 15396-39-1
• MF: C₇H₃BrCl₂O₂
• MW: 269.907519578934
• MDL: MFCD09754385
• CID: 3799392
• PubChem ID: 17609424
• Update Time: 2025-09-22

2-Bromo-3,5-dichloro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3,5-dichloro-
• 2-Bromo-3,5-dichloro-benzoic acid
• Z1269240944
• AB01333453-02
• DTXSID301303014
• STK498815
• 2-bromo-3,5-dichlorobenzoicacid
• 2-bromo-3,5-dichlorobenzoic acid
• SCHEMBL3524890
• AKOS000109242
• EN300-2996692
• MFCD09754385
• 15396-39-1
• NCGC00340814-01

• MDL： MFCD09754385
• Inchi： 1S/C7H3BrCl2O2/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： YGNYGLRBYWKIMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(Cl)=C1Br

Computed Properties

• Exact Mass: 267.86935Da
• Monoisotopic Mass: 267.86935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-Bromo-3,5-dichloro-benzoic acid

Comprehensive Guide to Benzoic acid, 2-bromo-3,5-dichloro- (CAS No. 15396-39-1): Properties, Applications, and Market Insights

Benzoic acid, 2-bromo-3,5-dichloro- (CAS No. 15396-39-1) is a halogenated derivative of benzoic acid, widely recognized for its unique chemical properties and diverse industrial applications. This compound, characterized by the presence of bromine and chlorine atoms on the aromatic ring, has garnered significant attention in recent years due to its role in specialty chemicals and pharmaceutical intermediates. In this article, we delve into the molecular structure, synthesis methods, applications, and emerging trends surrounding this compound, while addressing frequently asked questions by researchers and industry professionals.

The molecular formula of 2-bromo-3,5-dichlorobenzoic acid is C₇H₃BrCl₂O₂, with a molecular weight of 269.91 g/mol. Its distinct halogen-substituted aromatic structure contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The compound typically appears as a white to off-white crystalline powder, with a melting point ranging between 180-185°C. Its solubility profile—soluble in organic solvents like ethanol and acetone but sparingly soluble in water—enhances its utility in various chemical processes.

One of the most common queries about Benzoic acid, 2-bromo-3,5-dichloro- revolves around its synthesis. The compound is typically prepared through the halogenation of benzoic acid derivatives, involving controlled bromination and chlorination steps. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce environmental impact, aligning with global sustainability goals. Researchers are also exploring catalytic methods to improve yield and selectivity, addressing another hot topic in synthetic chemistry forums.

The applications of 15396-39-1 span multiple industries. In the pharmaceutical sector, it serves as a key intermediate for synthesizing active pharmaceutical ingredients (APIs) with antimicrobial or anti-inflammatory properties. Its electron-withdrawing halogen groups make it particularly useful in designing molecules with enhanced bioactivity. Additionally, the compound finds use in agrochemicals as a precursor for herbicides and fungicides, where its structural features contribute to target specificity and efficacy.

Material scientists value 2-bromo-3,5-dichlorobenzoic acid for its role in developing advanced polymers and liquid crystal materials. The halogen atoms facilitate cross-linking reactions and modify electronic properties, enabling the creation of materials with tailored thermal stability and optical characteristics. This aligns with growing market demands for high-performance materials in electronics and renewable energy applications.

Market trends indicate rising demand for halogenated benzoic acid derivatives, driven by innovations in drug discovery and specialty chemicals. Industry reports highlight a compound annual growth rate (CAGR) of 5-7% for this segment, with Asia-Pacific emerging as a key production hub. Environmental regulations concerning halogenated compounds remain a focal point, prompting manufacturers to invest in cleaner production technologies—a topic frequently searched in regulatory compliance databases.

Safety and handling of Benzoic acid, 2-bromo-3,5-dichloro- follow standard laboratory protocols for halogenated aromatics. Proper personal protective equipment (PPE) including gloves and goggles is recommended. The compound should be stored in a cool, dry place away from incompatible substances. These operational guidelines address common queries from first-time users while emphasizing workplace safety standards.

Analytical characterization of 15396-39-1 typically employs techniques like HPLC, GC-MS, and NMR spectroscopy. Purity assessment is crucial for research and industrial applications, with many purchasers specifying ≥98% purity for synthetic purposes. Recent discussions in analytical chemistry circles focus on developing rapid screening methods to meet quality control requirements in high-throughput environments.

Emerging research explores the potential of 2-bromo-3,5-dichlorobenzoic acid in metal-organic frameworks (MOFs) and catalysis. Its ability to coordinate with metal centers while maintaining structural integrity makes it interesting for designing heterogeneous catalysts—a trending topic in materials science publications. Such applications could open new market opportunities beyond traditional uses.

For researchers sourcing Benzoic acid, 2-bromo-3,5-dichloro-, verifying supplier credentials and requesting certificates of analysis (CoA) ensures product quality. Many academic and industrial users search for reliable synthesis protocols or commercial sources, underscoring the importance of transparent technical data in product listings. The compound's pricing varies based on purity and quantity, with bulk purchases attracting discounts in the B2B chemical marketplace.

Environmental fate studies of halogenated aromatic compounds like 15396-39-1 remain an active research area. Biodegradation pathways and ecotoxicity assessments feature prominently in environmental chemistry literature, responding to regulatory requirements and corporate sustainability initiatives. These studies help address ecological concerns while facilitating responsible use across industries.

In conclusion, Benzoic acid, 2-bromo-3,5-dichloro- (CAS No. 15396-39-1) represents a versatile chemical building block with expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique halogen substitution pattern continues to inspire innovation across scientific disciplines. As research advances and industrial needs evolve, this compound will likely maintain its relevance in specialty chemistry—supported by ongoing developments in synthetic methodologies and application technologies.